Cas no 2228319-68-2 (1-(3-bromoprop-1-en-2-yl)-2,3,4,5,6-pentafluorobenzene)

• Product Name: 1-(3-bromoprop-1-en-2-yl)-2,3,4,5,6-pentafluorobenzene
• CAS No: 2228319-68-2
• MF: C₉H₄BrF₅
• MW: 287.024079322815
• CID: 6000673
• PubChem ID: 165643330
• Update Time: 2025-05-20

1-(3-bromoprop-1-en-2-yl)-2,3,4,5,6-pentafluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromoprop-1-en-2-yl)-2,3,4,5,6-pentafluorobenzene
• 2228319-68-2
• EN300-1924191

• Inchi： 1S/C9H4BrF5/c1-3(2-10)4-5(11)7(13)9(15)8(14)6(4)12/h1-2H2
• InChI Key： OXJBSXFHTSIASL-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Exact Mass: 285.94165g/mol
• Monoisotopic Mass: 285.94165g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Additional information on 1-(3-bromoprop-1-en-2-yl)-2,3,4,5,6-pentafluorobenzene

1-(3-Bromoprop-1-en-2-yl)-2,3,4,5,6-Pentafluorobenzene

1-(3-Bromoprop-1-en-2-yl)-2,3,4,5,6-pentafluorobenzene is a highly fluorinated aromatic compound with a brominated allyl group attached to the benzene ring. This compound is characterized by its unique structure, which combines a highly electron-deficient aromatic system due to the presence of five fluorine atoms and a brominated allyl group that introduces additional electronic and steric effects. The CAS number for this compound is 2228319-68-2, and it has been the subject of recent research in the fields of organic synthesis and materials science.

The synthesis of 1-(3-bromoprop-1-en-2-yl)-2,3,4,5,6-pentafluorobenzene involves a multi-step process that typically begins with the fluorination of benzene derivatives. Recent studies have focused on optimizing the fluorination steps to achieve higher yields and better control over the substitution pattern on the benzene ring. The introduction of the brominated allyl group is often carried out via nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions and reagents used.

One of the most notable applications of this compound is in the development of advanced materials for electronic devices. The high fluorination level of the benzene ring imparts excellent thermal stability and chemical resistance to the molecule. These properties make it a promising candidate for use in high-performance polymers and coatings. Recent research has explored its potential as a building block for constructing fluorous materials with tailored electronic properties.

In addition to its material science applications, 1-(3-bromoprop-1-en-2-yl)-2,3,4,5,6-pentafluorobenzene has also been studied for its role in organic synthesis. The brominated allyl group serves as a versatile functional handle that can undergo various transformations, such as elimination reactions or additions to form more complex structures. This makes it an valuable intermediate in the synthesis of bioactive molecules and pharmaceutical agents.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the presence of five fluorine atoms significantly alters the electron distribution on the benzene ring, making it more susceptible to nucleophilic attack. This understanding has been instrumental in designing more efficient synthetic routes for this compound.

Furthermore, studies on the environmental impact of 1-(3-bromoprop-1-en-2-yl)-2,3,4,5,6-pentafluorobenzene have been conducted to assess its potential toxicity and biodegradability. These studies are crucial for ensuring that its use in industrial applications does not pose risks to human health or ecosystems. Initial findings suggest that while it exhibits high stability under normal conditions, it can undergo degradation under specific environmental conditions.

In conclusion, 1-(3-bromoprop-1-en-2-yl)-2,3,4,5,pentafluorobenzene is a versatile compound with significant potential in various fields due to its unique chemical properties. Ongoing research continues to uncover new applications and improve its synthesis methods. As interest in fluorous chemistry grows, 1-(3-bromopropenyl)-benzofluorene is expected to play an increasingly important role in both academic and industrial settings.